Cas no 223467-24-1 (2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole))

• Product name: 2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole)
• CAS No: 223467-24-1
• MF: C₁₇H₁₂N₆
• MW: 300.317381858826
• MDL: MFCD23135294
• CID: 1024304
• PubChem ID: 135741951

2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1H-Pyrazole-3,5-diyl)bis(1H-benzo[d]imidazole)
• 2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzo[d]imidazole)
• 2-[5-(1H-benzimidazol-2-yl)-1,2-dihydropyrazol-3-ylidene]benzimidazole
• 3,5-bis(benzimidazol-2-yl)pyrazole
• 3,5-bis(benzimidazole-2-yl)pyrazole
• AK101308
• ANW-60303
• CTK8B8420
• KB-224739
• pyrazole-3,5-bis(benzimidazole)
• SureCN5952231
• DTXSID20572259
• 223467-24-1
• 3, 5- Bis(benzimidazol-2-yl)pyrazole
• F11627
• 2-[5-(2H-Benzimidazol-2-ylidene)-2,5-dihydro-1H-pyrazol-3-yl]-1H-benzimidazole
• 2-[3-(1H-benzimidazol-2-yl)-1H-pyrazol-5-yl]-1H-benzimidazole
• SCHEMBL5952231
• 2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole)

• MDL： MFCD23135294
• Inchi： InChI=1S/C17H12N6/c1-2-6-11-10(5-1)18-16(19-11)14-9-15(23-22-14)17-20-12-7-3-4-8-13(12)21-17/h1-9H,(H,18,19)(H,20,21)(H,22,23)
• InChI Key： NFQGJTRVMWTFKL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=N2)C3=CC(=NN3)C4=NC5=CC=CC=C5N4

Computed Properties

• Exact Mass: 300.11234441g/mol
• Monoisotopic Mass: 300.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų
• XLogP3: 2.7